Cas no 929373-13-7 (N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide)

• Product Name: N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide
• CAS No: 929373-13-7
• MF: C₂₃H₂₁NO₄
• MW: 375.417146444321
• CID: 5497987
• PubChem ID: 24280181
• Update Time: 2025-07-01

N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22457572
• AKOS002289128
• 929373-13-7
• STK925200
• F2656-0256
• N-(2-(6-ethyl-2-oxo-2H-chromen-4-yl)benzofuran-3-yl)isobutyramide
• N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]-2-methylpropanamide
• N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide

• Inchi： 1S/C23H21NO4/c1-4-14-9-10-19-16(11-14)17(12-20(25)27-19)22-21(24-23(26)13(2)3)15-7-5-6-8-18(15)28-22/h5-13H,4H2,1-3H3,(H,24,26)
• InChI Key： WRAMDNVPLYNIJT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C1=CC(=O)OC2C=CC(CC)=CC1=2)NC(C(C)C)=O

Computed Properties

• Exact Mass: 375.14705815g/mol
• Monoisotopic Mass: 375.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide

Professional Introduction to N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide (CAS No. 929373-13-7)

N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 929373-13-7, belongs to a class of molecules that exhibit remarkable potential in various pharmacological applications. The intricate structure of this amide derivative, featuring a benzofuran core conjugated with a chromenone moiety, makes it a subject of intense study for its unique chemical and biological properties.

The molecular architecture of N-2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl-2-methylpropanamide is characterized by its dual heterocyclic system, which consists of a benzofuran ring and a chromenone ring. The presence of the 6-ethyl substituent on the chromenone ring and the 1-benzofuran group on the amide moiety introduces specific electronic and steric properties that are critical for its biological activity. This structural complexity suggests that the compound may interact with biological targets in multiple ways, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The combination of benzofuran and chromenone moieties in N-\*2-(6-ethyl)-2H-chromen\*-4\*-yl)-1-benzofuran\*-3\*-yl\*-2-methylpropanamide aligns well with this trend. Studies have shown that such hybrid structures can exhibit enhanced bioactivity and reduced toxicity compared to single-component molecules. This is particularly relevant in the context of drug discovery, where multifunctional compounds are often preferred due to their ability to address multiple therapeutic targets simultaneously.

The pharmacological potential of N-\*2-(6-\*ethyl\*-2\*oxo\*-2H-chromen\*-4\*-yl)-1-benzofuran\*-3\*-yl\*-2-methylpropanamide has been explored in several preclinical studies. Research indicates that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The chromenone moiety, known for its anti-inflammatory properties, plays a crucial role in modulating these pathways. Additionally, the benzofuran component contributes to the compound's ability to interact with biological targets in a manner that promotes therapeutic effects.

One of the most compelling aspects of N-\*2-(6-\*ethyl\*-2\*oxo\*-2H-chromen\*-4\*-yl)-1-benzofuran\*-3\*-yl\*-2-methylpropanamide is its potential application in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, cardiovascular diseases, and certain types of cancer. By targeting key inflammatory mediators, this compound may offer a novel approach to managing these conditions. Preliminary studies have demonstrated its efficacy in reducing inflammation-induced pain and swelling in animal models, suggesting its translational potential.

The synthesis of N-\*2-(6-\*ethyl\*-2\*oxo\*-2H-chromen\*-4\*-yl)-1-benzofuran\*-3\*-yl\*-2-methylpropanamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 6-\*ethyl-\*chromanone and 1-benzofuranacetic acid derivatives. These intermediates are then coupled using established amide-forming reactions to yield the final product. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to optimize the reaction pathway and improve overall efficiency.

The analytical characterization of N-\*2-(6-\*ethyl-\*oxo-\*chromen\-4\-ylyl)\-\*1\-benzofuran\-3\-ylyl\-methylpropanamide\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\* has been performed using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide valuable insights into its molecular interactions. Additionally, high-performance liquid chromatography (HPLC) is used to assess the purity and stability of N-\*\* under various storage conditions.

The toxicological profile of N-\*6-\*ethyl\-chroman\-4\-on\-e\* has been evaluated through in vitro and in vivo studies to assess its safety profile. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, comprehensive toxicological assessments are still ongoing to fully understand its long-term effects and potential side effects.

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